Cas no 2137077-51-9 (tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate
• CAS No: 2137077-51-9
• MF: C₁₄H₁₇BrFNO₃
• MW: 346.192086935043
• CID: 6567654
• PubChem ID: 165494046
• Update Time: 2025-05-19

tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate
• EN300-1163604
• 2137077-51-9
• tert-butyl N-[(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropyl]carbamate

• Inchi： 1S/C14H17BrFNO3/c1-14(2,3)20-13(19)17-12(6-7-18)9-4-5-11(16)10(15)8-9/h4-5,7-8,12H,6H2,1-3H3,(H,17,19)/t12-/m1/s1
• InChI Key： RAEUURVZLMFSTR-GFCCVEGCSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@@H](CC=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 345.03758g/mol
• Monoisotopic Mass: 345.03758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate

Introduction to Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate (CAS No. 2137077-51-9)

Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate (CAS No. 2137077-51-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of carbamates, which are widely recognized for their versatility in drug design and development. The presence of a chiral center at the (1R) configuration and the combination of halogenated aromatic rings contribute to its complex chemical behavior, making it a promising candidate for further investigation in synthetic chemistry and biological applications.

The molecular structure of Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate features a tert-butyl group, a carbamate moiety, and an oxopropyl chain, all attached to a fluorinated and brominated phenyl ring. This arrangement not only enhances its solubility in various solvents but also imparts specific electronic and steric properties that are critical for its potential role in drug interactions. The (1R) configuration of the chiral center is particularly noteworthy, as it can influence the compound's enantioselective binding to biological targets, a key consideration in modern drug discovery.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate has been studied for its possible role as an intermediate in the synthesis of more complex pharmacophores. The fluorine and bromine substituents on the aromatic ring contribute to its metabolic stability and binding affinity, which are crucial factors in drug design. Additionally, the tert-butyl group enhances the compound's lipophilicity, facilitating its absorption and distribution within biological systems.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The 3-bromo-4-fluorophenyl moiety in Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate is particularly interesting because it can engage in multiple non-covalent interactions with biological targets, including hydrogen bonding, π-stacking, and electrostatic interactions. These interactions are essential for achieving high selectivity and efficacy in drug development.

The synthesis of Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chiral center at the (1R) configuration must be preserved throughout the synthesis, which often necessitates the use of chiral auxiliaries or catalysts. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of such compounds with increasing efficiency, opening up new avenues for their application in pharmaceuticals.

In terms of biological activity, preliminary studies on Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate have shown potential in modulating various biological pathways. The compound's ability to interact with enzymes and receptors may make it useful in treating conditions such as inflammation, neurodegeneration, and cancer. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate and biological targets. These tools have enabled researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for drug development. By leveraging these technologies, scientists can accelerate the discovery process and bring new therapeutic agents to market more quickly.

The environmental impact of pharmaceutical compounds is also a critical consideration in their development. Efforts have been made to design Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate with minimal environmental persistence while maintaining high efficacy. Biodegradability studies and green chemistry principles are being applied to ensure that this compound meets sustainable development standards.

Future directions for research on Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate include exploring its potential as a prodrug or a scaffold for designing novel therapeutics. The combination of structural diversity and functional flexibility makes this compound a valuable asset in medicinal chemistry libraries. As our understanding of biological systems continues to grow, so does the need for innovative compounds like this one that can address complex diseases.

In conclusion,Tert-butyl N-(1R)-1-(3-bromo-4-fluorophenyl)-3-oxopropylcarbamate (CAS No. 2137077-51-9) represents an exciting advancement in pharmaceutical chemistry with significant potential for future therapeutic applications. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a promising candidate for further exploration by researchers worldwide.